Cas no 34347-81-4 (2-Methyl-5-phenyl-1H-pyrazol-3-one)
34347-81-4 structure
Product Name:2-Methyl-5-phenyl-1H-pyrazol-3-one
CAS No:34347-81-4
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD02379887
CID:54228
PubChem ID:2763504
Update Time:2025-04-18
2-Methyl-5-phenyl-1H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-3-phenyl-1H-pyrazol-5-ol
- 2,4-Dihydro-2-methyl-5-phenyl-3H-pyrazol-3-one
- 2-methyl-5-phenyl-1H-pyrazol-3-one
- 1-methyl-3-phenyl-3-pyrazolin-5-one
- 2-methyl-5-phenyl-1,2-dihydro-3H-pyrazol-3-one
- 2-methyl-5-phenylpyrazol-3-ol
- methylphenylpyrazolol
- INOLYMVSZFIBGA-UHFFFAOYSA-N
- MFCD03001245
- 1-methyl-3-phenylpyrazolin-5-one
- DTXSID40901567
- 1K-553S
- AKOS005069850
- D95484
- 3H-Pyrazol-3-one, 1,2-dihydro-2-methyl-5-phenyl-
- 34347-81-4
- EN300-387729
- AKOS000313033
- SCHEMBL4309468
- BB 0305520
- SCHEMBL16667664
- DTXSID50376989
- 1-Methyl-3-phenyl-1H-pyrazol-5-ol, AldrichCPR
- FT-0680122
- NoName_699
- F51897
- 80030-92-8
- CS-0061735
- 2-Methyl-5-phenylpyrazol-3-one
- 1H-Pyrazol-5-ol, 1-methyl-3-phenyl-
- SY239377
- MFCD02379887
- 1-methyl-3-phenyl-pyrazol-5-one
- STK350544
- DA-20807
- 2-Methyl-5-phenyl-1H-pyrazol-3-one
-
- MDL： MFCD02379887
- Inchi： 1S/C10H10N2O/c1-12-10(13)7-9(11-12)8-5-3-2-4-6-8/h2-7,11H,1H3
- InChI Key： INOLYMVSZFIBGA-UHFFFAOYSA-N
- SMILES： O=C1C=C(C2C=CC=CC=2)NN1C
Computed Properties
- Exact Mass: 174.07900
- Monoisotopic Mass: 174.079313
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.178
- Melting Point: 213-215°C
- Boiling Point: 294.4°Cat760mmHg
- Flash Point: 131.9°C
- Refractive Index: 1.606
- PSA: 32.67000
- LogP: 0.62630
2-Methyl-5-phenyl-1H-pyrazol-3-one Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Methyl-5-phenyl-1H-pyrazol-3-one Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-5-phenyl-1H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043483-1g |
1-Methyl-3-phenyl-1H-pyrazol-5-ol |
34347-81-4 | >95% | 1g |
2453.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043483-5g |
1-Methyl-3-phenyl-1H-pyrazol-5-ol |
34347-81-4 | >95% | 5g |
5623.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043483-500mg |
1-Methyl-3-phenyl-1H-pyrazol-5-ol |
34347-81-4 | >95% | 500mg |
1917.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043483-5g |
1-Methyl-3-phenyl-1H-pyrazol-5-ol |
34347-81-4 | >95% | 5g |
5623CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043483-1g |
1-Methyl-3-phenyl-1H-pyrazol-5-ol |
34347-81-4 | >95% | 1g |
2453CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043483-500mg |
1-Methyl-3-phenyl-1H-pyrazol-5-ol |
34347-81-4 | >95% | 500mg |
1917CNY | 2021-05-07 | |
| TRC | M356553-50mg |
2-Methyl-5-phenyl-1H-pyrazol-3-one |
34347-81-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356553-100mg |
2-Methyl-5-phenyl-1H-pyrazol-3-one |
34347-81-4 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M356553-500mg |
2-Methyl-5-phenyl-1H-pyrazol-3-one |
34347-81-4 | 500mg |
$ 160.00 | 2022-06-03 | ||
| Chemenu | CM189184-5g |
1-Methyl-3-phenyl-1H-pyrazol-5-ol |
34347-81-4 | 95% | 5g |
$485 | 2021-08-05 |
2-Methyl-5-phenyl-1H-pyrazol-3-one Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
34347-81-4 (2-Methyl-5-phenyl-1H-pyrazol-3-one) Related Products
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- 190365-92-5(1H-Pyrazol-5-yloxy, 1,3-dimethyl-)
- 188182-62-9(1H-Pyrazol-5-ol, 3-(2-fluoro-4-methoxyphenyl)-1-methyl-)
- 80171-23-9(1H-Pyrazol-5-ol, 4-fluoro-1-methyl-3-(4-methylphenyl)-)
- 862588-65-6(1H-PYRAZOL-5-OL, 3-(4-ETHYLPHENYL)-1,4-DIMETHYL-)
- 594813-12-4(PHENOL, 3-(1-METHYL-1H-PYRAZOL-3-YL)-)
- 80171-26-2(1H-PYRAZOL-5-OL, 4-FLUORO-1-METHYL-3-(3-METHYLPHENYL)-)
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